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Compound of Interest

Compound Name: 2-Butynoic acid

Cat. No.: B104180 Get Quote

An In-depth Technical Guide on the Physical Properties of Tetrolic Acid: Melting and Boiling

Points

This technical guide provides a comprehensive overview of the key physical properties of

tetrolic acid (IUPAC name: but-2-ynoic acid), with a specific focus on its melting and boiling

points. The information is intended for researchers, scientists, and professionals in the field of

drug development and chemical synthesis. This document summarizes critical data, details

experimental protocols for property determination, and presents a visual workflow for these

procedures.

Core Physical and Chemical Properties
Tetrolic acid is a short-chain unsaturated carboxylic acid with the chemical formula C₄H₄O₂.[1]

[2][3][4][5][6][7][8][9][10] It presents as a white crystalline solid and is known to exist in two

polymorphic crystalline forms.[1] The compound is highly soluble in polar solvents such as

water and ethanol and can be recrystallized from non-polar solvents like hexane or toluene.[1]

A notable characteristic of tetrolic acid is its tendency to sublime at temperatures exceeding

20°C, necessitating storage in a sealed container, preferably refrigerated.[1]

Quantitative Data: Melting and Boiling Points
The melting and boiling points of tetrolic acid have been reported across various sources.

These values are crucial for its purification, handling, and application in synthetic chemistry.

The data is summarized in the table below for clear comparison.
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Physical Property Reported Value Source(s)

Melting Point 75.0 - 78.0 °C

76 - 77 °C [5][6][11]

77.0 °C [7]

78 °C [1]

78 - 80 °C (literature value) [2][12]

Boiling Point 200 - 203 °C [4]

203 °C [1][5][6]

476.2 K (203.05 °C) [13]

Molar Mass 84.07 g/mol [2][3][4][5][6][10]

84.074 g·mol⁻¹ [1]

CAS Number 590-93-2 [1][2][3][7][8][9][10][14]

Experimental Protocols for Determination
The following sections detail the standard laboratory methodologies for determining the melting

and boiling points of a solid organic compound like tetrolic acid.

Melting Point Determination (Capillary Method)
This method relies on observing the temperature range over which the solid-to-liquid phase

transition occurs for a small sample contained within a capillary tube. The sharpness of the

melting range is a reliable indicator of the compound's purity.[15][16]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)
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Mortar and pestle

Heating bath fluid (e.g., mineral oil or silicone oil) if using a Thiele tube

Procedure:

Sample Preparation: Ensure the tetrolic acid sample is completely dry.[17] If the crystals are

not fine, gently pulverize a small amount to a fine powder using a mortar and pestle.[18]

Capillary Tube Loading: Invert a capillary tube and press the open end into the powdered

sample. A small amount of solid will be forced into the tube.[17]

Sample Packing: Tap the sealed end of the capillary tube gently on a hard surface, or drop it

through a long glass tube, to pack the solid tightly into the bottom. The packed sample height

should be approximately 1-2 mm.[15][17][18][19]

Apparatus Setup:

Digital Apparatus: Place the capillary tube into the designated slot in the melting point

apparatus.[16]

Thiele Tube: Secure the capillary tube to the thermometer using a rubber band or wire,

ensuring the sample is aligned with the thermometer bulb. Insert this assembly into the

Thiele tube containing the heating oil.[17][18]

Heating: Begin heating the apparatus. A moderate heating rate can be used initially, but it

should be slowed to 1-2°C per minute as the temperature approaches the expected melting

point.[17][19]

Observation and Data Recording: Record the temperature at which the first droplet of liquid

becomes visible (T1).[16][19] Continue heating slowly and record the temperature at which

the entire sample has completely melted into a clear liquid (T2).[16][19] The melting point is

reported as the range T1 - T2.

Boiling Point Determination (Thiele Tube Method)
Since tetrolic acid is a solid at room temperature, its boiling point is determined by heating it to

its liquid state and then identifying the temperature at which its vapor pressure equals the
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atmospheric pressure.[20]

Apparatus:

Thiele tube or a beaker for an oil bath

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating source (e.g., Bunsen burner)

High-temperature heating fluid

Procedure:

Sample Preparation: Place a sufficient amount of solid tetrolic acid into the small test tube to

create a liquid column of about 2-3 cm upon melting.

Capillary Inversion: Place a capillary tube, with its sealed end pointing upwards, into the test

tube containing the sample.[21]

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring

the sample is level with the thermometer bulb.[20]

Heating: Clamp the assembly and immerse it in a Thiele tube or oil bath. The heat-transfer

fluid should be well above the level of the sample.[20] Heat the apparatus gently. As the

tetrolic acid melts and its temperature rises, a stream of bubbles will emerge from the open

end of the inverted capillary tube. This is due to the expansion of trapped air.[21]

Reaching the Boiling Point: Continue heating until a rapid and continuous stream of bubbles

emerges from the capillary. This indicates that the vapor pressure of the liquid has overcome

the atmospheric pressure.[21]

Observation and Data Recording: Remove the heat source and allow the apparatus to cool

slowly. The stream of bubbles will slow and eventually stop. The exact temperature at which
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the liquid begins to enter the capillary tube is the boiling point of the substance.[20][21]

Record this temperature and the ambient atmospheric pressure.

Visualization of Experimental Workflow
The logical flow of the experimental procedures for determining the melting and boiling points

of tetrolic acid is illustrated in the following diagram.
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Experimental Workflow for Physical Property Determination of Tetrolic Acid
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Caption: Workflow for determining the melting and boiling points of tetrolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tetrolic acid - Wikipedia [en.wikipedia.org]

2. 2-Butynoic acid 0.98 Tetrolic acid [sigmaaldrich.com]

3. Tetrolic Acid | CymitQuimica [cymitquimica.com]

4. 2-Butynoic acid | 590-93-2 [chemicalbook.com]

5. but-2-ynoic acid [stenutz.eu]

6. 2-butynoic acid [stenutz.eu]

7. tetrolic acid - Wikidata [wikidata.org]

8. 2-Butynoic acid [webbook.nist.gov]

9. 2-Butynoic acid [webbook.nist.gov]

10. 2-Butynoic acid | C4H4O2 | CID 68535 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. Organic Syntheses Procedure [orgsyn.org]

12. 2-Butynoic acid 0.98 Tetrolic acid [sigmaaldrich.com]

13. 2-Butynoic acid [webbook.nist.gov]

14. purexpharmaceuticals.com [purexpharmaceuticals.com]

15. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

16. alnoor.edu.iq [alnoor.edu.iq]

17. chem.libretexts.org [chem.libretexts.org]

18. davjalandhar.com [davjalandhar.com]

19. youtube.com [youtube.com]

20. vijaynazare.weebly.com [vijaynazare.weebly.com]

21. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [physical properties of tetrolic acid melting and boiling
point]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b104180?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Tetrolic_acid
https://www.sigmaaldrich.com/SG/en/product/aldrich/303666
https://cymitquimica.com/products/3B-T1199/tetrolic-acid/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6194374.htm
http://www.stenutz.eu/chem/solv6.php?name=but-2-ynoic+acid
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-butynoic+acid
https://www.wikidata.org/wiki/Q30693372
https://webbook.nist.gov/cgi/inchi?ID=C590932&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=590-93-2
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butynoic-acid
http://www.orgsyn.org/demo.aspx?prep=CV5P1043
https://www.sigmaaldrich.com/US/en/product/aldrich/303666
https://webbook.nist.gov/cgi/cbook.cgi?ID=C590932&Units=SI&Mask=28F
https://purexpharmaceuticals.com/2-butynoic-acid-tetrolic-acid/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.youtube.com/watch?v=pDmWDOr_3H0
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b104180#physical-properties-of-tetrolic-acid-melting-and-boiling-point
https://www.benchchem.com/product/b104180#physical-properties-of-tetrolic-acid-melting-and-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b104180#physical-properties-of-tetrolic-acid-melting-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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